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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Propylcyclohexanone (CAS No. 40649-36-3), compiled from available Safety Data Sheets

(SDS), research literature, and predictive models. It is intended to inform researchers,

scientists, and drug development professionals on the safe handling, storage, and disposal of

this compound.

Section 1: Chemical and Physical Properties
4-Propylcyclohexanone is a cyclic ketone with the molecular formula C₉H₁₆O.[1] It is a

colorless liquid at room temperature.[1] A summary of its key physical and chemical properties

is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Propylcyclohexanone
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Property Value Reference

Molecular Formula C₉H₁₆O [1]

Molecular Weight 140.22 g/mol

CAS Number 40649-36-3 [1]

IUPAC Name 4-propylcyclohexan-1-one [1]

Appearance Colorless liquid [1]

Boiling Point 219 °C at 1013 hPa

Melting Point -41.5 °C

Density 0.907 g/cm³ at 20 °C

Vapor Pressure 0.23 hPa at 20 °C

Flash Point 86 °C

Auto-ignition Temperature 320 °C

Water Solubility 1.96 g/L

logP (Octanol-Water Partition

Coefficient)
2.5 (Predicted)

Section 2: Toxicological Information
The toxicological profile of 4-Propylcyclohexanone indicates that it is a skin irritant and may

cause an allergic skin reaction.[1] It is also classified as harmful to aquatic life with long-lasting

effects.[1] Detailed toxicological data is summarized in Table 2.

Table 2: Toxicological Data for 4-Propylcyclohexanone
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Endpoint Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity
Rat Oral

LD50 > 2000

mg/kg
Not Classified

Skin

Corrosion/Irrit

ation

Rabbit Dermal -

Category 2

(Causes skin

irritation)

[1]

Serious Eye

Damage/Irrita

tion

- -
No data

available
-

Respiratory

or Skin

Sensitization

- - -

May cause

an allergic

skin reaction

Germ Cell

Mutagenicity
- -

No data

available
-

Carcinogenici

ty
- -

No data

available
-

Reproductive

Toxicity
- -

No data

available
-

STOT-Single

Exposure
- -

No data

available
-

STOT-

Repeated

Exposure

- -
No data

available
-

Aspiration

Hazard
- -

No data

available
-

Section 3: Ecotoxicological Information
4-Propylcyclohexanone is classified as harmful to aquatic life with long-lasting effects

(Aquatic Chronic 3).[1] Due to the lack of specific experimental data for 4-
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Propylcyclohexanone, Quantitative Structure-Activity Relationship (QSAR) models and data

from the structurally similar compound cyclohexanone are used to estimate its ecotoxicological

impact.

Table 3: Ecotoxicological Data for 4-Propylcyclohexanone (Experimental and Predicted)

Endpoint Species Duration
Value
(mg/L)

Method Reference

Acute Fish

Toxicity

Pimephales

promelas

(Fathead

Minnow)

96h LC50 10 - 100
Predicted

(QSAR)

Acute

Daphnia

Toxicity

Daphnia

magna
48h EC50 10 - 100

Predicted

(QSAR)

Algae Toxicity

Pseudokirchn

eriella

subcapitata

72h EC50 10 - 100
Predicted

(QSAR)

Biodegradatio

n
- -

Not readily

biodegradabl

e

Read-across

from

cyclohexanon

e

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological evaluation of

chemicals are established by international organizations such as the Organisation for

Economic Co-operation and Development (OECD). For endpoints where specific data for 4-
Propylcyclohexanone is not available, the standard testing methodologies are described

below.

Synthesis of 4-Propylcyclohexanone
A common method for the synthesis of 4-Propylcyclohexanone is the hydrogenation of 4-

propylphenol.[2]
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Materials: 4-propylphenol, Platinum-based catalyst (e.g., 2 wt% Pt), deionized water,

hydrogen gas, ethyl acetate.[2]

Apparatus: High-pressure batch reactor, magnetic stirrer, heating mantle, gas

chromatograph (GC), gas chromatograph-mass spectrometer (GC-MS).[2]

Procedure:[2]

Charge the high-pressure batch reactor with 4-propylphenol (5.0 mmol), the catalyst (98

mg), and deionized water (40 mL).[2]

Seal the reactor and pressurize with hydrogen gas to 2 MPa at room temperature.[2]

Heat the reactor to the desired reaction temperature while stirring continuously at 600 rpm.

[2]

Maintain the reaction temperature for 1 hour.[2]

After the reaction, cool the reactor to room temperature.

Extract the reaction mixture with ethyl acetate.[2]

Analyze the organic layer by GC and GC-MS to determine the product yield and purity.[2]

Skin Irritation Testing (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation.[3]

Test Animal: Albino rabbit.[3]

Procedure:[3]

Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the

animal is clipped.

A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) amount of the test substance is

applied to a small area (about 6 cm²) of skin and covered with a gauze patch.

The patch is removed after a 4-hour exposure period.
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The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

The severity of the skin reactions is scored according to a standardized scale.

Acute Daphnia Toxicity Testing (OECD Guideline 202)
This test determines the acute immobilization of Daphnia magna.

Test Organism:Daphnia magna, aged less than 24 hours.

Procedure:

Prepare a series of test concentrations of the substance in a suitable medium.

Introduce daphnids into the test vessels containing the different concentrations.

Incubate the test vessels for 48 hours at 20 ± 2°C with a 16-hour light/8-hour dark cycle.

Observe the daphnids for immobilization at 24 and 48 hours. Immobilization is defined as

the inability to swim within 15 seconds of gentle agitation.

Calculate the EC50, the concentration that immobilizes 50% of the daphnids.

Section 5: Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the safe

handling and assessment of 4-Propylcyclohexanone.
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Chemical Safety Assessment Workflow

Compound Identification
(4-Propylcyclohexanone)

Physicochemical Properties
(Table 1)

Hazard Identification
(Toxicology & Ecotoxicology)

Exposure Assessment

Risk Characterization

Risk Management
(SDS & Handling Procedures)

Click to download full resolution via product page

Caption: Workflow for the safety assessment of a chemical compound.
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Safe Handling & Emergency Response

Personal Protective Equipment (PPE)

Spill Response Exposure Response

Protective Gloves
(e.g., Nitrile)

Safety Goggles Lab Coat

Absorb with inert material

Collect in sealed container

Dispose as hazardous waste

Ensure adequate ventilation
Skin Contact:

Wash with soap and water
Eye Contact:

Rinse with water for 15 mins
Inhalation:

Move to fresh air
Ingestion:

Seek medical attention

Handling Procedures

Storage Emergency Procedures

Spill Exposure

Click to download full resolution via product page

Caption: Logical relationships for safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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